Cas no 1351601-70-1 (N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351601-70-1
• MF: C₁₂H₁₀N₆OS
• MW: 286.31239938736
• CID: 6404495
• PubChem ID: 56765901
• Update Time: 2025-09-28

N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• N-(4-methyl-1,3-thiazol-2-yl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• AKOS024541759
• N-(4-methylthiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CHEMBL5017990
• F6239-0077
• 1351601-70-1

• Inchi： 1S/C12H10N6OS/c1-8-7-20-12(14-8)15-11(19)9-3-4-10(17-16-9)18-6-2-5-13-18/h2-7H,1H3,(H,14,15,19)
• InChI Key： SWXKFWUQBNJETB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C)=CS2)=O)=NN=C(N2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 286.06368014g/mol
• Monoisotopic Mass: 286.06368014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

Comprehensive Overview of N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351601-70-1)

N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351601-70-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound's molecular framework combines a pyridazine core with thiazole and pyrazole substituents, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting protein kinases and other enzymes involved in cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide aligns with this trend, as its structure suggests possible interactions with key biological targets. For instance, the pyrazole moiety is known to enhance binding affinity in many kinase inhibitors, while the thiazole ring contributes to metabolic stability. These attributes make the compound a subject of interest for researchers exploring treatments for conditions such as inflammation, cancer, and metabolic disorders.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, CAS No. 1351601-70-1 is often listed in chemical catalogs as a research chemical, primarily targeting academic institutions and pharmaceutical companies. Its applications extend to high-throughput screening (HTS) assays, where it is evaluated for its inhibitory effects on various enzymes and receptors. The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to optimize its efficacy and selectivity.

In the context of drug discovery, N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide exemplifies the importance of scaffold hopping—a strategy where chemists modify core structures to improve pharmacological properties. This approach has gained traction in addressing drug resistance and enhancing therapeutic outcomes. Additionally, the compound's potential as a lead compound underscores its value in early-stage research.

As the scientific community continues to explore precision targeting in drug design, compounds like N-(4-methyl-1,3-thiazol-2-yl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide are likely to play a pivotal role. Future studies may focus on its pharmacokinetics, toxicity profile, and formulation development, which are critical for advancing it to clinical trials. With its versatile structure and promising applications, this compound represents an exciting area of investigation in modern chemistry and pharmacology.